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Compound of Interest

Compound Name: 1,3,5-Tribromobenzene-d3

Cat. No.: B1482702

An In-depth Technical Guide to 1,3,5-Tribromobenzene-d3

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analysis of 1,3,5-Tribromobenzene-d3, a deuterated analog of
1,3,5-Tribromobenzene. This information is intended for researchers, scientists, and
professionals in the fields of drug development, analytical chemistry, and materials science.

Core Compound Properties

1,3,5-Tribromobenzene-d3 is a stable, isotopically labeled compound valuable as an internal
standard in mass spectrometry-based analytical methods and as a starting material for the
synthesis of complex deuterated molecules. Its properties are very similar to its non-deuterated
counterpart, with the key difference being the increased mass due to the presence of three
deuterium atoms on the benzene ring.

Physicochemical Data

The following table summarizes the key quantitative data for 1,3,5-Tribromobenzene-d3 and
its non-deuterated analog for comparison.
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1,3,5-
1,3,5-
Property Tribromobenzene- . Data Source(s)
Tribromobenzene
d3
CAS Number 52921-77-4 626-39-1 [1]12]
Chemical Formula CeD3Br3 CeH3Brs [2]
Molecular Weight 317.82 g/mol 314.80 g/mol [2][3]

Monoisotopic Mass

314.79732 Da

311.77849 Da

[2](3]

Colorless solid / Lump

Appearance Yellow powder [1]
powder
Not specified,
) ) expected to be similar
Melting Point 117-121 °C [1][4]
to the non-deuterated
form
Not specified,
N ) expected to be similar
Boiling Point 271 °C [41[5]
to the non-deuterated
form
Not specified, i
o Soluble in hot ethanol
. expected to be similar .
Solubility and acetic acid; [4]

to the non-deuterated

form

insoluble in water.

Synthesis and Analysis
Experimental Protocol: Synthesis of 1,3,5-
Tribromobenzene

While a specific protocol for the deuterated version is not readily available in the literature, a

common and well-documented method for the synthesis of the non-deuterated 1,3,5-

Tribromobenzene involves the deamination of 2,4,6-tribromoaniline.[5] To obtain the d3-analog,

one would need to start with a deuterated aniline or perform the reaction in a deuterated
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solvent that allows for H/D exchange. A general procedure is outlined below, adapted from
known methods for the non-deuterated compound.

Reaction: Deamination of 2,4,6-tribromoaniline.

Materials:

2.4.6-tribromoaniline

Ethanol (95%)

Benzene

Concentrated Sulfuric Acid

Sodium Nitrite (NaNO2)

Procedure:

In a round-bottom flask, dissolve 2,4,6-tribromoaniline in a mixture of 95% ethanol and
benzene with heating.

Once dissolved, carefully and gradually add concentrated sulfuric acid to the solution over a
period of 1-2 hours while maintaining the temperature between 50-60 °C with stirring.

After the addition of sulfuric acid, add sodium nitrite in portions. An exothermic reaction will

occur.

Bring the reaction mixture to a boil and reflux for 2-3 hours.

After the reaction is complete, allow the mixture to cool to room temperature to allow for
crystallization.

Filter the resulting solid product and wash with water until the filtrate is neutral.

Dry the solid product to obtain 1,3,5-Tribromobenzene. The product can be further purified
by recrystallization from ethanol.
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Note on Deuteration:To synthesize 1,3,5-Tribromobenzene-d3, this procedure would need to
be adapted, likely by using deuterated sulfuric acid (D2S0a4) and deuterated ethanol (EtOD) to
facilitate the replacement of the aromatic protons with deuterium through an electrophilic
substitution mechanism prior to or during the deamination process. The exact conditions for
such an exchange would require experimental optimization.

Visualization of Properties and Workflows
Logical Relationships of 1,3,5-Tribromobenzene-d3

The following diagram illustrates the key attributes and relationships of 1,3,5-
Tribromobenzene-d3.
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Figure 1: Key Attributes of 1,3,5-Tribromobenzene-d3
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Figure 1: Key Attributes of 1,3,5-Tribromobenzene-d3

Experimental Workflow: Quality Control Analysis

The diagram below outlines a typical experimental workflow for the quality control analysis of
synthesized 1,3,5-Tribromobenzene-d3.
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Figure 2: Workflow for QC of 1,3,5-Tribromobenzene-d3
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Figure 2: Workflow for QC of 1,3,5-Tribromobenzene-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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